Cas no 120663-39-0 (Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-4,6,10,12,16,18,22,24-octol,2,8,14,20-tetrapentyl-)

• Product name: Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-4,6,10,12,16,18,22,24-octol,2,8,14,20-tetrapentyl-
• CAS No: 120663-39-0
• MF: C₄₈H₆₄O₈
• MW: 769.02
• CID: 133220
• PubChem ID: 3462874

Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-4,6,10,12,16,18,22,24-octol,2,8,14,20-tetrapentyl- Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-4,6,10,12,16,18,22,24-octol,2,8,14,20-tetrapentyl-
• 3,5,10,12,17,19,24,28-OCTAHYDROXY-1,8,15,22-TETRA-N-PENTYL-[14] METHACYCLOPHANE
• Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-do...
• Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-4,6,10,12,16,18,22,24-o
• TETRA-N-PENTYLCALIX[4]RESORCINOLARENE
• 2,8,14,20-tetrapentylcalixresorc[4]arene
• Q27122601
• 2,8,14,20-tetrapentylpentacyclo[19.3.1.1(3,7).1(9,13).1(15,19)]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-dodecaene-4,6,10,12,16,18,22,24-octol
• AB01331699-02
• CHEBI:51420
• AKOS005447928
• 120663-39-0
• 2,8,14,20-tetrapentylpentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3(28),4,6,9(27),10,12,15,17,19(26),21,23-dodecaene-4,6,10,12,16,18,22,24-octol
• NCGC00340621-01
• DTXSID101313421
• SCHEMBL13927559
• C-Pentylresorcin[4]arene

• Inchi： InChI=1S/C48H64O8/c1-5-9-13-17-29-33-21-35(43(51)25-41(33)49)30(18-14-10-6-2)37-23-39(47(55)27-45(37)53)32(20-16-12-8-4)40-24-38(46(54)28-48(40)56)31(19-15-11-7-3)36-22-34(29)42(50)26-44(36)52/h21-32,49-56H,5-20H2,1-4H3
• InChI Key： LRJAHNNLOBUXBG-UHFFFAOYSA-N
• SMILES： C(C1C2=CC(=C(O)C=C2O)C(CCCCC)C2=CC(=C(O)C=C2O)C(CCCCC)C2C=C(C(O)=CC=2O)C(CCCCC)C2C=C1C(O)=CC=2O)CCCC

Computed Properties

• Exact Mass: 768.46
• Monoisotopic Mass: 768.46
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 56
• Rotatable Bond Count: 16
• Complexity: 883
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162Ų
• XLogP3: 14.8

Experimental Properties

• Melting Point: 329-330 °C

Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-4,6,10,12,16,18,22,24-octol,2,8,14,20-tetrapentyl- Security Information

• Hazard Category Code： 20/22
• Hazardous Material Identification：
• Risk Phrases：R20/22